Cas no 13424-87-8 (Nonanediamide,N1,N1,N9,N9-tetramethyl-)

Nonanediamide,N1,N1,N9,N9-tetramethyl- structure
13424-87-8 structure
Product Name:Nonanediamide,N1,N1,N9,N9-tetramethyl-
CAS No:13424-87-8
MF:C13H26N2O2
MW:242.357743740082
CID:198623
PubChem ID:25973
Update Time:2025-04-19

Nonanediamide,N1,N1,N9,N9-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • Nonanediamide,N1,N1,N9,N9-tetramethyl-
    • N,N,N',N'-Tetramethylnonanediamide
    • TETRAMETHYLAZELAMIDE
    • AC1L1A50
    • Azelainsaeure-bis-dimethylamid
    • AZELAMIDE, N,N,N',N'-TETRAMETHYL-
    • BRN 1874596
    • LS-22784
    • N,N,N',N'-Tetramethylazelaamid
    • N,N,N',N'-Tetramethylnonandicarbonsaeurediamid
    • Nonanediamide, N,N,N',N'-tetramethyl-
    • Tetramethylazelamid
    • Tetramethyl-azelamid
    • Tetramethylazelaic diamide
    • DTXSID10158607
    • 13424-87-8
    • N,N,N',N'-tetramethyl-nonanediamide
    • Inchi: 1S/C13H26N2O2/c1-14(2)12(16)10-8-6-5-7-9-11-13(17)15(3)4/h5-11H2,1-4H3
    • InChI Key: RBBBAMFNMHEFOH-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCCC(N(C)C)=O)N(C)C

Computed Properties

  • Exact Mass: 242.19958
  • Monoisotopic Mass: 242.199428076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • Density: 0.9963 (rough estimate)
  • Boiling Point: 385.18°C (rough estimate)
  • Refractive Index: 1.4365 (estimate)
  • PSA: 40.62
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